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Compound of Interest

Compound Name: Citronellyl butyrate
CAS No.: 141-16-2
Cat. No.: B089936
Get Quote
. J

This guide provides crucial safety protocols and logistical information for laboratory
professionals handling Citronellyl butyrate. Adherence to these procedures is vital for
ensuring personal safety and proper chemical management.

Citronellyl butyrate is a synthetic fragrance and flavor ingredient. While its toxicological
properties have not been exhaustively investigated, it is known to pose several hazards.
According to safety data sheets, Citronellyl butyrate can cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[1][2] Some sources also indicate it may cause an
allergic skin reaction.[3][4][5]

Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling Citronellyl butyrate to
determine the necessary level of protection. The following table summarizes the recommended
PPE.
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Body Part Recommended Protection Rationale

Safety glasses with side-

shields (conforming to EN166 To protect against splashes
Eyes/Face or NIOSH standards). A face that can cause serious eye

shield may be necessary for irritation.[1][3]

splash hazards.

Chemical-resistant gloves

(e.g., nitrile or neoprene). To prevent skin contact, which
Hands Gloves should be inspected can cause irritation or an

before use and disposed of allergic reaction.[1][3][6]

properly after handling.

To protect skin and personal

Body A buttoned, knee-length clothing from accidental spills.

laboratory coat.

[7](8]

Respiratory

Use only in a well-ventilated
area. If ventilation is
inadequate or there is a risk of
inhaling vapors or mists, use a
full-face respirator with
appropriate cartridges (e.g.,
type ABEK in the EU or a
NIOSH-approved equivalent in
the US).

To prevent respiratory irritation.

[1]

Feet

Closed-toe shoes.

To protect feet from spills.[8]

Operational Plan: Step-by-Step Handling Protocol

o Engineering Controls: Always handle Citronellyl butyrate in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation exposure.[1][3]

e Donning PPE: Before handling, put on all required PPE as outlined in the table above.

o Handling: Avoid direct contact with the skin and eyes.[1] Avoid inhaling any vapor or mist.[1]

All equipment used when handling the product should be grounded to prevent static
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discharges.[3]

o Storage: Keep the container tightly closed and store it in a cool, dry, and well-ventilated
place.[1][3]

o First Aid:

o After eye contact: Immediately rinse with plenty of water for at least 15 minutes and
consult a physician.[1]

o After skin contact: Wash off with soap and plenty of water. If skin irritation or a rash occurs,
seek medical advice.[1][3] Take off contaminated clothing and wash it before reuse.[1][3]

o After inhalation: Move the person to fresh air. If they feel unwell, call a poison center or
doctor.[1]

o If swallowed: Rinse mouth with water. Do not induce vomiting. Consult a physician.[1]
Disposal Plan
Contaminated materials and waste must be handled as hazardous waste.

» Waste Collection: Collect surplus and non-recyclable solutions in a suitable, closed container
labeled for hazardous waste.[1] Do not mix with other waste streams unless explicitly
permitted by your institution's guidelines.[6]

» Disposal: Dispose of contents and the container at an approved waste disposal plant.[1]
Contact a licensed professional waste disposal service for proper disposal.[1] Do not allow
the product to enter drains.[1][3]

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as
hazardous waste in accordance with applicable laws and good laboratory practices.[1][6]

Quantitative Data
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Property Value Source
CAS Number 141-16-2 [11[3114]
Molecular Formula C14H2602 [1][9][10]
Molecular Weight 226.36 g/mol [1][97[10]
Occupational Exposure Limits No data available. [11[3]
Oral LD50 (rat) > 5000 mg/kg [11]
Dermal LD50 (rabbit) > 5000 mg/kg [11]

Experimental Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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